3-(2-furyl)-N-({[2-(1-pyrrolidinyl)phenyl]amino}carbonothioyl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[(2-pyrrolidin-1-ylphenyl)carbamothioyl]prop-2-enamide
• InChI: InChI=1S/C18H19N3O2S/c22-17(10-9-14-6-5-13-23-14)20-18(24)19-15-7-1-2-8-16(15)21-11-3-4-12-21/h1-2,5-10,13H,3-4,11-12H2,(H2,19,20,22,24)/b10-9+
• InChI Key: RERIJPPESJNIGQ-MDZDMXLPSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=CC=C2NC(=S)NC(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1CCN(C1)C2=CC=CC=C2NC(=S)NC(=O)/C=C/C3=CC=CO3
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

3-(2-furyl)-N-({[2-(1-pyrrolidinyl)phenyl]amino}carbonothioyl)acrylamide, also known as FPAA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FPAA is a potent inhibitor of the enzyme protein tyrosine phosphatase 1B (PTP1B), which is involved in the regulation of insulin and leptin signaling pathways.

Mechanism of Action

3-(2-furyl)-N-({[2-(1-pyrrolidinyl)phenyl]amino}carbonothioyl)acrylamide inhibits PTP1B by binding to the catalytic site of the enzyme, which prevents the dephosphorylation of insulin and leptin receptors. This results in the activation of downstream signaling pathways, leading to improved glucose uptake and reduced body weight. In cancer cells, this compound induces apoptosis by activating the p38 MAPK pathway and inhibiting the AKT pathway.
Biochemical and Physiological Effects:
Studies have shown that this compound can improve glucose tolerance and insulin sensitivity in animal models of diabetes and obesity. This compound has also been shown to reduce body weight and improve lipid metabolism in obese mice. In cancer cells, this compound induces apoptosis and inhibits cell proliferation.

Advantages and Limitations for Lab Experiments

One advantage of 3-(2-furyl)-N-({[2-(1-pyrrolidinyl)phenyl]amino}carbonothioyl)acrylamide is its high potency and selectivity for PTP1B. However, this compound is also known to be unstable in solution and has poor solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

Future research on 3-(2-furyl)-N-({[2-(1-pyrrolidinyl)phenyl]amino}carbonothioyl)acrylamide could focus on improving its stability and solubility in solution. Other potential applications of this compound could include its use as a tool for studying the role of PTP1B in various diseases, as well as its potential as a therapeutic agent for other diseases beyond diabetes, obesity, and cancer.

Synthesis Methods

The synthesis of 3-(2-furyl)-N-({[2-(1-pyrrolidinyl)phenyl]amino}carbonothioyl)acrylamide involves the reaction of 2-aminobenzonitrile with 1-pyrrolidinecarbothioamide to form the intermediate compound, which is then reacted with 2-furoyl chloride to produce the final product. The yield of this compound is reported to be around 70%.

Scientific Research Applications

3-(2-furyl)-N-({[2-(1-pyrrolidinyl)phenyl]amino}carbonothioyl)acrylamide has been extensively studied for its potential applications in the treatment of diabetes, obesity, and cancer. As a PTP1B inhibitor, this compound can enhance insulin and leptin signaling pathways, which can improve glucose uptake and reduce body weight. This compound has also shown promising results in inhibiting the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.